Cas no 6245-57-4 (4-Methoxy-2-methylbenzoic acid)

4-Methoxy-2-methylbenzoic acid structure
6245-57-4 structure
Product Name:4-Methoxy-2-methylbenzoic acid
CAS No:6245-57-4
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00020291
CID:826375
PubChem ID:24874464
Update Time:2024-12-09

4-Methoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-methoxybenzoic acid
    • 4-Methoxy-2-methylbenzoic Acid
    • Benzoic acid, 4-methoxy-2-methyl-
    • 2-Methyl-4-methoxybenzoesaeure
    • 2-Methyl-p-anisic acid
    • 4-Methoxy-2-methyl-benzoesaeure
    • 4-Methoxy-o-toluic Acid
    • 4-methoxy-2-methyl-benzoic acid
    • MSVRGYOYISBGTH-UHFFFAOYSA-N
    • KSC495K2D
    • 4-methoxy-2-methyl benzoic acid
    • 2-methyl-4-methoxy-benzoic acid
    • 2-methyl-4-(methyloxy)benzoic acid
    • STL169175
    • SBB052683
    • CL8052
    • 4-Methoxy-2-methylbenzoic acid, 97%
    • EN300-91280
    • BS-3902
    • A833781
    • SY050756
    • AM83996
    • CHEMBL4451844
    • CS-W007937
    • AE-562/40229826
    • 4-methoxy-2-methylbenzoic acid;2-methyl-4-methoxybenzoicacid;4-Methoxy-2-methylbenzoic acid
    • SCHEMBL634335
    • DTXSID50344481
    • A8633
    • MFCD00020291
    • AKOS000109237
    • J-515631
    • BB 0245748
    • M2780
    • Z285150300
    • FT-0651156
    • 6245-57-4
    • 4-Methoxy-2-MethylbenzoicAcid
    • DB-011437
    • DTXCID60295556
    • 4-Methoxy-2-methylbenzoic acid
    • MDL： MFCD00020291
    • Inchi： 1S/C9H10O3/c1-6-5-7(12-2)3-4-8(6)9(10)11/h3-5H,1-2H3,(H,10,11)
    • InChI Key： MSVRGYOYISBGTH-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(C(=O)O)=C(C)C=1

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: White crystalline powder sheet
  • Density: 1.168
  • Melting Point: 178.0 to 182.0 deg-C
  • Boiling Point: 294.3°C at 760 mmHg
  • Flash Point: 118.6°C
  • Refractive Index: 1.54
  • PSA: 46.53000
  • LogP: 1.70180
  • Solubility: Not determined

4-Methoxy-2-methylbenzoic acid Security Information

4-Methoxy-2-methylbenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Methoxy-2-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4-Methoxy-2-methylbenzoic acid
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Alichem
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 $806.85 2023-09-01
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Chemenu
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Chemenu
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Chemenu
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W137647-25g
4-Methoxy-2-methylbenzoic acid
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 ¥552.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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4-Methoxy-2-methylbenzoic acid
 6245-57-4 97%
5g
 ¥123.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W137647-1g
4-Methoxy-2-methylbenzoic acid
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 ¥32.90 2023-08-31
TRC
M329840-100mg
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